Ro 22-3245

Specification

• CAS No.: 76988-39-1
• Molecular Formula: C18H11Cl2N3
• Molecular Weight: 340.2 g/mol
• IUPAC Name: 9-chloro-7-(2-chlorophenyl)-5H-pyrimido[5,4-d][2]benzazepine
• Standard InChI: InChI=1S/C18H11Cl2N3/c19-12-5-6-13-15(7-12)18(14-3-1-2-4-16(14)20)22-9-11-8-21-10-23-17(11)13/h1-8,10H,9H2
• Standard InChI Key: CLYXKIKVKJZIOF-UHFFFAOYSA-N
• SMILES: C1C2=CN=CN=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=CC=CC=C4Cl
• Canonical SMILES: C1C2=CN=CN=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=CC=CC=C4Cl

Introduction

Chemical Structure and Physicochemical Properties

Ro 22-3245, systematically named 9-chloro-7-(2-chlorophenyl)-5H-pyrimido[5,4-d]benzazepine, exhibits a unique bicyclic architecture that combines pyrimidine and benzazepine rings. The chlorine atoms enhance lipophilicity, potentially influencing blood-brain barrier permeability and receptor binding. The canonical SMILES notation for its structure is:
$\text{ClC1=CC=CC=C1C2=NCC3=CN=CN=C3C4=CC=C(Cl)C=C42}$.

Table 1: Key Chemical Properties of Ro 22-3245

Property	Value
Molecular Formula	$\text{C}_{18}\text{H}_{11}\text{Cl}_{2}\text{N}_{3}$
Molecular Weight	340.21 g/mol
Solubility	Soluble in DMSO
Storage Conditions	-20°C, protected from light
CAS Number	76988-39-1

The compound’s solubility in dimethyl sulfoxide (DMSO) facilitates its use in in vitro assays, though stability requires adherence to strict storage protocols. Preparation guidelines recommend aliquotting stock solutions to avoid repeated freeze-thaw cycles, which may degrade the compound.

Pharmacological Profile and Mechanism of Action

Ro 22-3245 is classified as an anxiolytic, though its precise molecular targets remain underexplored in publicly available literature. Anxiolytics typically modulate neurotransmitter systems such as GABAergic, serotonergic, or glutamatergic pathways. While direct evidence linking Ro 22-3245 to GABA receptors is absent, structural analogs of benzazepine derivatives often interact with ion channels or G-protein-coupled receptors. For instance, benzodiazepines enhance GABA$_A$ receptor activity, inducing neuronal hyperpolarization and reduced anxiety-like behaviors.

Supplier	Purity	Price Range (25 mg)	Catalog Number
GlpBio	>95%	€1,871	GC31016
Tebubio	98%	€1,444–€2,375	TM-T13873

Researchers employ Ro 22-3245 in neuropharmacological screens to identify novel anxiolytic pathways or validate animal models of anxiety. Its utility in probing neurosteroid interactions or PKCε modulation—a kinase implicated in GABAergic signaling—remains speculative but plausible.